Cas no 1956383-05-3 (1-(3-Isopropyl-1-methyl-5-(2-methylprop-1-en-1-yl)-1H-pyrazol-4-yl)-2-methylpropan-1-one)

• Product Name: 1-(3-Isopropyl-1-methyl-5-(2-methylprop-1-en-1-yl)-1H-pyrazol-4-yl)-2-methylpropan-1-one
• CAS No: 1956383-05-3
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 4780173
• Update Time: 2025-05-24

1-(3-Isopropyl-1-methyl-5-(2-methylprop-1-en-1-yl)-1H-pyrazol-4-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Isopropyl-1-methyl-5-(2-methylprop-1-en-1-yl)-1H-pyrazol-4-yl)-2-methylpropan-1-one

• Inchi： 1S/C15H24N2O/c1-9(2)8-12-13(15(18)11(5)6)14(10(3)4)16-17(12)7/h8,10-11H,1-7H3
• InChI Key： JUYBOIZIHVNORQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1=C(/C=C(\C)/C)N(C)N=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.8
• Topological Polar Surface Area: 34.9

Additional information on 1-(3-Isopropyl-1-methyl-5-(2-methylprop-1-en-1-yl)-1H-pyrazol-4-yl)-2-methylpropan-1-one

1-(3-Isopropyl-1-methyl-5-(2-methylprop-1-en-1-yl)-1H-pyrazol-4-yl)-2-methylpropan-1-one

Introduction to the Compound CAS No 1956383-05-3

The compound with CAS No 1956383-05-3, known as 1-(3-isopropyl-1-methyl-5-(2-methylprop-1-en-1-yl)-1H-pyrazol-4-yl)-2-methylpropan-1-one, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The pyrazole ring at the core of this molecule is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, allowing researchers to explore their functional properties in depth. The isopropyl group and methyl substituents attached to the pyrazole ring further enhance the molecule's stability and bioavailability, making it a promising candidate for various applications.

Structural Analysis and Synthesis

The synthesis of CAS No 1956383-05-3 involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation. The key intermediates in its synthesis include aldehydes, ketones, and various pyrazole precursors. Researchers have employed both traditional methods and modern catalytic techniques to optimize the yield and purity of this compound.

One notable aspect of its synthesis is the use of direct alkylation to introduce the isopropyl group onto the pyrazole ring. This method not only simplifies the reaction sequence but also minimizes side reactions, ensuring high selectivity. Additionally, the presence of tertiary alkyl groups, such as the isopropyl and methyl substituents, plays a critical role in stabilizing the molecule's conformation and enhancing its solubility in organic solvents.

Biological Activity and Applications

Recent studies have highlighted the potential of CAS No 1956383-05-3 as a bioactive compound with significant pharmacological properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity against normal human cells, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials conducted under controlled conditions have revealed that this compound can enhance crop yield by improving nutrient uptake and stress resistance in plants.

Materials Science Perspective

Beyond its biological applications, CAS No 1956383-05_